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Introduction
10Panx is a synthetic mimetic peptide with the sequence WRQAAFVDSY, designed to

competitively inhibit Pannexin-1 (Panx1) channels.[1][2] Panx1 forms large-pore channels in

the cell membrane that facilitate the release of small molecules, most notably adenosine

triphosphate (ATP), into the extracellular space.[3][4] This ATP release acts as a crucial

signaling event in various physiological and pathological processes, including inflammation, cell

death, and neurotransmission.[1][2][4] By blocking Panx1 channels, 10Panx effectively curtails

ATP release and the subsequent activation of downstream signaling cascades, such as those

mediated by the P2X7 receptor, making it a valuable tool for studying these pathways in in vitro

cell culture models.[1][2]

Mechanism of Action
10Panx functions as a selective blocker of Panx1 channels.[1] Under various stimuli, such as

mechanical stress, high extracellular potassium, or receptor activation, Panx1 channels open,

allowing for the passage of ATP from the cytoplasm to the extracellular milieu. This extracellular

ATP can then bind to purinergic receptors, like the P2X7 receptor, on the same or neighboring
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cells, initiating a signaling cascade. A key consequence of P2X7 receptor activation is the

formation of the NLRP3 inflammasome, which leads to the cleavage of pro-caspase-1 into its

active form. Active caspase-1 then cleaves pro-inflammatory cytokines, such as pro-interleukin-

1β (pro-IL-1β), into their mature, secretable forms. 10Panx competitively inhibits the Panx1

channel, preventing this entire cascade at its origin by blocking the initial ATP release.[1][2]
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Figure 1: Signaling pathway of Panx1-mediated inflammation and its inhibition by 10Panx.
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Quantitative Data Summary
The following tables summarize the quantitative effects of 10Panx in various in vitro assays as

reported in the literature.

Assay Type Cell Type
10Panx
Concentration

Observed
Effect

Reference

ATP Release
Human Red

Blood Cells
200 µM

90.9 ± 15.5%

reduction in ATP

release in

response to low

oxygen tension.

[5]

Dye Uptake Macrophages 30-50 µM (IC₅₀)

Half-maximal

inhibition of

P2X7-mediated

dye uptake.

[6]

Ion Channel

Current

Panx1-

expressing cells
30-50 µM (IC₅₀)

Half-maximal

inhibition of

Panx1-mediated

currents.

[6]

NMDA Receptor

Current
Neurons Not Specified

>70% blockage

of NMDA

receptor

secondary

currents (I₂nd).

[7]

Cytokine

Release
Macrophages Not Specified

Inhibition of ATP-

mediated IL-1β

release.

[7]

Caspase-1

Activation
Macrophages Not Specified

Inhibition of

P2X7-mediated

caspase-1

activation.

[7]
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Experimental Protocols
Preparation of 10Panx Stock Solution
Proper preparation and storage of the 10Panx peptide are critical for its activity.

Reconstitution: 10Panx is soluble in sterile water to at least 1 mg/ml.[7] For a higher

concentration stock solution, solubility in sterile water is reported to be >10 mM.[5]

Alternatively, DMSO can be used as a solvent.[2]

Storage: The lyophilized peptide should be stored at -20°C.[7] After reconstitution, it is

recommended to aliquot the stock solution into single-use volumes and store at -80°C to

avoid repeated freeze-thaw cycles.[5]

ATP Release Assay
This protocol is designed to measure the inhibitory effect of 10Panx on ATP release from

cultured cells.

Materials:

Cultured cells known to express Panx1

10Panx stock solution

Appropriate cell culture medium

Stimulus for ATP release (e.g., hypotonic solution, high potassium buffer, or specific receptor

agonist)

ATP bioluminescence assay kit

Luminometer

Protocol:

Cell Seeding: Seed cells in a 96-well white-walled plate suitable for luminescence readings

and culture until they reach the desired confluency.
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Pre-incubation with 10Panx:

Prepare working concentrations of 10Panx in the appropriate assay buffer or cell culture

medium.

Remove the culture medium from the cells and wash gently with pre-warmed PBS.

Add the 10Panx-containing medium to the cells and incubate for a predetermined time

(e.g., 10-60 minutes) at 37°C. Include a vehicle control (medium without 10Panx).

Stimulation:

Add the stimulus to the wells to induce ATP release. The nature and duration of the

stimulus will depend on the cell type and experimental design.

Sample Collection:

Immediately after stimulation, collect a small aliquot of the supernatant from each well.

ATP Measurement:

Using a commercial ATP bioluminescence assay kit, measure the ATP concentration in the

collected supernatants according to the manufacturer's instructions. This typically involves

mixing the supernatant with a luciferase/luciferin reagent and measuring the resulting light

output with a luminometer.

Data Analysis:

Normalize the ATP release in the 10Panx-treated groups to the vehicle-treated control

group to determine the percentage of inhibition.

Dye Uptake Assay (e.g., YO-PRO-1)
This assay measures the permeability of the cell membrane to large molecules, which is often

mediated by Panx1 channels in conjunction with P2X7 receptor activation.

Materials:
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Cultured cells expressing Panx1 and P2X7 receptors

10Panx stock solution

Assay buffer (e.g., Tyrode's buffer)

P2X7 receptor agonist (e.g., ATP or BzATP)

Fluorescent dye (e.g., YO-PRO-1)

Fluorescence microscope or plate reader

Protocol:

Cell Seeding: Plate cells on a suitable imaging dish or a black-walled 96-well plate and

culture to the desired confluency.

Pre-incubation with 10Panx:

Wash the cells with assay buffer.

Pre-incubate the cells with various concentrations of 10Panx in the assay buffer for 10-30

minutes at 37°C.[8] Include a vehicle control.

Stimulation and Dye Loading:

Add the P2X7 receptor agonist along with the fluorescent dye (e.g., 5 µM YO-PRO-1) to

the wells.[8]

Image Acquisition/Fluorescence Measurement:

Monitor the uptake of the dye into the cells over time using a fluorescence microscope or a

fluorescence plate reader at the appropriate excitation/emission wavelengths.

Data Analysis:

Quantify the fluorescence intensity within the cells. Compare the fluorescence in 10Panx-

treated cells to the vehicle control to determine the extent of inhibition of dye uptake.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b15606058/docs?utm_src=pdf-body#application-notes-and-protocols-for-10panx-in-in-vitro-cell-culture-experiments
https://www.benchchem.com/product/b15606058/docs?utm_src=pdf-body#application-notes-and-protocols-for-10panx-in-in-vitro-cell-culture-experiments
https://www.benchchem.com/product/b15606058/docs?utm_src=pdf-body#application-notes-and-protocols-for-10panx-in-in-vitro-cell-culture-experiments
https://pmc.ncbi.nlm.nih.gov/articles/PMC10544015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10544015/
https://www.benchchem.com/product/b15606058/docs?utm_src=pdf-body#application-notes-and-protocols-for-10panx-in-in-vitro-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IL-1β Release Assay
This protocol assesses the effect of 10Panx on the release of the pro-inflammatory cytokine IL-

1β, a downstream consequence of Panx1-mediated inflammasome activation.

Materials:

Immune cells (e.g., macrophages, monocytes)

LPS (Lipopolysaccharide) for priming

10Panx stock solution

P2X7 receptor agonist (e.g., ATP)

Cell culture medium

ELISA kit for IL-1β

Protocol:

Cell Priming:

Culture the immune cells and prime them with LPS (e.g., 1 µg/mL for 4 hours) to induce

the expression of pro-IL-1β.

10Panx Treatment:

After priming, wash the cells and incubate them with different concentrations of 10Panx in

fresh medium for 30-60 minutes.

Stimulation:

Add a P2X7 receptor agonist (e.g., ATP) to the cells to activate the NLRP3 inflammasome

and induce the cleavage and release of mature IL-1β.

Supernatant Collection:
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After an appropriate incubation period (e.g., 30-60 minutes), collect the cell culture

supernatants.

ELISA:

Quantify the concentration of IL-1β in the supernatants using a commercially available

ELISA kit, following the manufacturer's instructions.

Data Analysis:

Calculate the percentage of inhibition of IL-1β release by 10Panx by comparing the results

from treated and untreated (vehicle control) cells.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for investigating the effects of

10Panx in an in vitro cell culture setting.
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Figure 2: General experimental workflow for using 10Panx in in vitro cell culture.

Conclusion
10Panx is a potent and selective inhibitor of Pannexin-1 channels, offering researchers a

valuable tool to dissect the roles of ATP release and purinergic signaling in a wide array of

cellular processes. The protocols and data presented here provide a comprehensive guide for

the effective application of 10Panx in in vitro cell culture experiments, enabling further insights

into the intricate mechanisms of inflammation, cell-to-cell communication, and disease

pathogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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